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Compound Focus: Semicarbazide hydrochloride

CAS No.: 563-41-7; 18396-65-1

Cat. No.: S8050601

Get Quote

Chemical Profile and Hazards

Semicarbazide hydrochloride is a white, crystalline, and odorless solid [1] [2]. It is soluble in water but

insoluble in absolute alcohol and ether [1].

The table below summarizes its key hazards and regulatory information:

Aspect Description

| GHS Hazard Statements | H301: Toxic if swallowed [1]. H314: Causes severe skin burns and eye damage

[1]. H318: Causes serious eye damage [1]. H351: Suspected of causing cancer [1]. | | Safe Handling

Practices | P270: Do not eat, drink or smoke when using this product [1]. P280: Wear protective gloves,

protective clothing, and eye protection [1]. P260: Do not breathe dust or fumes [1]. | | Transport

Information | UN Number: UN2811 [1] [2] Hazard Class: 6.1 (Poisonous) [1] [2] Packing Group: III [2]

| | Carcinogenicity Classification | IARC Group 3: Not classifiable as to its carcinogenicity to humans [2].

|
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Adherence to strict safety protocols is essential when working with this chemical.

Handling: Avoid generating dust. Do not breathe dust or fumes. Use only in a well-ventilated area,
preferably a fume hood [1].

Storage: Store in a cool, dry place in a sealed container. Flinn Scientific suggests a storage pattern
with other organic compounds like alcohols, glycols, amines, and amides [1].

Incompatibilities: This chemical is incompatible with strong oxidizing agents and strong bases [1]
[2].

The following diagram outlines the key emergency response steps in case of exposure:

Semicarbazide HCl
Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Call poison center

or physician.

Remove contaminated clothing.
Rinse skin with water.

Wash clothing before reuse.

Rinse cautiously with water
for several minutes.

Remove contact lenses if possible.

Rinse mouth.
Do NOT induce vomiting.

Immediately call a poison center
or physician.

Click to download full resolution via product page

Emergency First Aid Measures for Semicarbazide Hydrochloride Exposure

Toxicological and Experimental Data

This chemical is toxic and has shown adverse effects in animal studies, which are critical for informing safe

laboratory practices.

The table below summarizes key toxicological data and experimental findings:

Parameter Details
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| Acute Oral Toxicity (LD₅₀) | Rabbit: 123 mg/kg [2] Mouse: 225 mg/kg [1] | | Chronic Effects (from

animal studies) | • Damages cartilage, blood vessels, ovaries, testicles, and thyroid follicles [3]. • Target

organs: liver, blood, digestive and respiratory systems [1]. • Questionable carcinogen with experimental

neoplastigenic and teratogenic data [2]. | | Mechanism of Action | • Binds to copper or iron in cells and

inhibits semicarbazide-sensitive amine oxidase (SSAO) activity [3]. • Can cause DNA damage in the

presence of Cu(II) through the generation of hydrogen peroxide and carbamoyl radicals [4]. | | Sample In

Vivo Protocol | Model: Sprague-Dawley rats [3]. Dosage/Route: 40 mg/kg body weight, oral gavage [3].

Duration: Daily for 4 weeks [3]. Observed Effects: Significant drop in body weight, GnRH, LH, FSH, and

E₂ hormone levels, with histopathological alterations in ovarian and testicular tissues [3]. |

Summary for Researchers

Semicarbazide hydrochloride is a reagent with specific and significant hazards. For the safety of personnel

and the environment, please remember:

Prioritize Engineering Controls: Always handle this chemical in a properly functioning fume hood to
prevent inhalation of dust and protect eyes and skin.

Use Personal Protective Equipment (PPE): Wear appropriate gloves, protective clothing, and eye
protection at all times.

Plan for Emergencies: Be familiar with the first aid measures and have the number for a poison
center readily available.

Dispose Properly: Review all federal, state, and local regulations for disposal. The provided SDS
suggests specific disposal methods that should be followed [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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